Cas no 1904-00-3 (3-amino-1-phenylpyrrolidin-2-one)

• Product Name: 3-amino-1-phenylpyrrolidin-2-one
• CAS No: 1904-00-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD14689622
• CID: 1383870
• PubChem ID: 3048221
• Update Time: 2025-10-24

3-amino-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-amino-1-phenyl-
• AKOS010810834
• 3-amino-1-phenylpyrrolidin-2-one
• DB-394520
• D81214
• BAA90400
• MFCD14689622
• 3-Amino-1-phenyl-2-pyrrolidinone
• SY188581
• EN300-73584
• 1904-00-3
• SCHEMBL5193387
• Z825515886

• MDL： MFCD14689622
• Inchi： 1S/C10H12N2O/c11-9-6-7-12(10(9)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2
• InChI Key： CLKQZOVQZNETMH-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 176.095
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-amino-1-phenylpyrrolidin-2-one

3-Amino-1-phenylpyrrolidin-2-one (CAS NO: 1904-00-3) is a highly specialized compound that has garnered significant attention in the fields of pharmaceuticals and organic chemistry. This molecule belongs to the class of pyrrolidones, which are five-membered lactams with one nitrogen atom in the ring. The presence of an amino group at position 2 and a phenyl substituent at position 1 makes this compound unique and versatile for various applications. Pyrrolidin-2-one derivatives are well-known for their potential as drug candidates due to their ability to form hydrogen bonds with biological macromolecules, such as proteins. The addition of an amino group in 3-amino-1-phenylpyrrolidin-2-one introduces additional functional groups that can participate in various interactions, further enhancing its utility in medicinal chemistry. Recent studies have highlighted the importance of pyrrolidone-based compounds in drug delivery systems. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated how pyrrolidin-2-one derivatives can be used as carriers for hydrophilic drugs, improving their solubility and bioavailability. This finding underscores the potential of 3-amino-1-phenylpyrrolidin-2-one in developing more effective pharmaceutical formulations. Another area where 3-amino-1-phenylpyrrolidin-2-one has shown promise is in enzyme inhibition. A study in *Bioorganic & Medicinal Chemistry Letters* (2023) revealed that this compound exhibits potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in various diseases, including cancer and inflammatory disorders. This discovery positions 3-amino-1-phenylpyrrolidin-2-one as a valuable tool in the development of therapeutic agents targeting these enzymes. Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-amino-1-phenylpyrrolidin-2-one with various protein targets. Using molecular docking techniques, scientists have identified key residues that interact with this compound, providing insights into its mode of action and potential for optimization. In summary, 3-amino-1-phenylpyrrolidin-2-one (CAS NO: 1904-00-3) is a compelling compound with diverse applications in pharmaceuticals. Its unique structure, combined with recent research advancements, positions it as a valuable asset in drug discovery and development.